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Compound of Interest

Compound Name: 2,5-Dinitrobenzimidazole
CAS No.: 83167-05-9

Cat. No.: B1215694

Get Quote

Core Identity & Physicochemical Profile[1][2][3][4]
[5][6]

2,5-Dinitrobenzimidazole is a high-nitrogen heterocyclic compound characterized by the

presence of nitro groups at the C2 and C5 positions of the benzimidazole scaffold. This specific
substitution pattern imparts unique electronic properties, making it a critical intermediate in the
development of high-energy density materials (HEDMs) and bioactive pharmaceutical agents
(antimicrobial, anticancer).
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Property Data
CAS Number 83167-05-9
IUPAC Name 2,5-Dinitro-1H-benzimidazole
Molecular Formula C7HaN4Oa4
Molecular Weight 208.13 g/mol
Appearance Yellow to orange crystalline solid
Melting Point >220 °C (Decomposition likely)
N Soluble in DMSO, DMF, Acetone; Sparingly
Solubility ]
soluble in water
~6.5 (Acidic NH due to electron-withdrawing
pKa (Calculated) )
nitro groups)
Warning: Energetic material potential. Toxic if
Hazards

swallowed/inhaled. Skin/Eye Irritant.

Synthesis & Manufacturing Protocols
Retrosynthetic Analysis

The synthesis of 2,5-dinitrobenzimidazole presents a regioselectivity challenge. While the 5-
nitro position is easily accessible via the starting material (4-nitro-1,2-phenylenediamine), the 2-
nitro group is labile and difficult to introduce via direct nitration. The most robust route involves
the diazotization-displacement of 2-amino-5-nitrobenzimidazole.

Experimental Protocol: Diazotization-Displacement
Route

Note: This protocol involves the handling of diazonium salts and nitro compounds. Standard
safety precautions for energetic materials (blast shields, conductive flooring) are mandatory.

Reagents:

e 2-Amino-5-nitrobenzimidazole (Starting Material)
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Sodium Nitrite (NaNO2)
Sulfuric Acid (H2S0a4) or Tetrafluoroboric Acid (HBFa4)
Copper powder (Catalyst)

Sodium Nitrite (excess for displacement)

Step-by-Step Methodology:

Precursor Dissolution: Dissolve 10 mmol of 2-amino-5-nitrobenzimidazole in 50 mL of 20%
H2S04. Cool the solution to 0-5 °C in an ice-salt bath.

Diazotization: Dropwise add a solution of NaNO2z (12 mmol) in water, maintaining the
temperature below 5 °C. Stir for 30 minutes to ensure complete formation of the diazonium
salt.

o Checkpoint: The solution should turn clear or slightly turbid; avoid precipitation of the
diazonium salt if unstable.

Sandmeyer-Type Displacement:

o Prepare a separate solution of NaNO2z (50 mmol) and copper powder (catalytic amount) in
water.

o Slowly transfer the cold diazonium solution into the nitrite/copper mixture with vigorous
stirring. Nitrogen gas evolution will be observed.

Workup:

o Allow the mixture to warm to room temperature and stir for 2 hours.
o Acidify the solution to pH ~3 to precipitate the product.

o Filter the crude yellow solid and wash copiously with cold water.

Purification: Recrystallize from ethanol/water or purify via column chromatography (Silica gel,
EtOAc/Hexane gradient) to yield 2,5-dinitrobenzimidazole.
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Synthetic Pathway Visualization

CNBr/H20 NaNO2 / H2504 NaNO2 /Cu

Cyclization 0°C Diazonium Intermediate Displacement _ | 2,5-Dinitrobenzimidazole
[R-N2J+ 1 (CAS 83167-05-9)

4-Nitro-1,2-phenylenediamine P> 2-Amino-5-nitrobenzimidazole

Click to download full resolution via product page

Figure 1: Synthetic route from phenylenediamine precursor to 2,5-dinitrobenzimidazole via
amino-intermediate diazotization.

Safety & Handling (SDS Highlights)
Energetic Hazards

As a polynitro heterocyclic compound, 2,5-dinitrobenzimidazole possesses explosophore
characteristics.

e Impact Sensitivity: Moderate. Handle with non-sparking tools.

o Thermal Stability: Decomposes exothermically above 220°C. Avoid heating in closed
vessels.

» Incompatibility: Strong reducing agents, strong bases (forms shock-sensitive salts), and
active metals.

Toxicological Data

o Acute Toxicity: Harmful if swallowed (Category 4). Nitroaromatics are known methemoglobin
formers.

o Target Organs: Blood (Methemoglobinemia), Liver, Kidneys.

o Carcinogenicity: Suspected mutagen (Ames test positive for similar nitrobenzimidazoles).

Emergency Protocols
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Scenario Action

) Move to fresh air. Administer oxygen if breathing
Inhalation - . .
is difficult. Monitor for cyanosis.

) Wash with soap and water for 15 min. Nitro
Skin Contact )
compounds can absorb through skin.

Spil Do not sweep dry. Wet with water/alcohol to
pi . _ .
desensitize, then absorb with inert material.

Applications in Drug Development[2][3][9][10]
Pharmacological Mechanism

The 2,5-dinitrobenzimidazole scaffold acts as a bioreductive prodrug. In hypoxic
environments (common in solid tumors or anaerobic bacterial infections), the nitro groups are
enzymatically reduced to hydroxylamines or amines. These reactive intermediates form
covalent adducts with DNA, causing strand breaks and apoptosis.

Key Activity:
» Antimicrobial: Effective against Gram-positive bacteria (e.g., S. aureus) and Mycobacteria.
o Antiprotozoal: Activity against Giardia and Trichomonas species.[1]

» Anticancer: Hypoxia-selective cytotoxicity.

Mechanism of Action Diagram
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Figure 2: Bioreductive activation mechanism. Under hypoxic conditions, the futile redox cycle is
bypassed, leading to cytotoxic DNA-damaging species.
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o Synthesis and Biological Evaluation of Nitrobenzimidazoles Source: Taylor & Francis Online
URL:[Link]

» Antimycobacterial Activity of 2,5-Disubstituted Benzimidazoles Source: National Institutes of
Health (PMC) URL:[Link]

o Synthesis and Antioxidant Activity of 2-Substituted-5-Nitro Benzimidazole Derivatives
Source: ResearchGate URL:[Link]

» Process for the Preparation of 2-Nitroimidazoles (Applicable Methodology)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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